97-95-0

2-Ethyl-1-butanol

In Stock

• CAS RN:
• 97-95-0

• Formula:
• C6H14O

• InChI:
• InChI=1S/C6H14O/c1-3-6(4-2)5-7/h6-7H,3-5H2,1-2H3

• InChIKey:
• TZYRSLHNPKPEFV-UHFFFAOYSA-N

• Flash point of 137°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Used as a solvent and in the manufacture of pharmaceuticals.

Chrysanthemumdicarboxylic acid

In Stock

• CAS RN:
• 497-95-0

• Formula:
• C10H14O4

• InChI:
• InChI=1S/C10H14O4/c1-5(8(11)12)4-6-7(9(13)14)10(6,2)3/h4,6-7H,1-3H3,(H,11,12)(H,13,14)

• InChIKey:
• XXTFGUFRXPWYDA-UHFFFAOYSA-N

• Chrysanthemumdicarboxylic acid is a useful research compound. Its molecular formula is C10H14O4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.

4,4-dimethylcyclopentane-1,2-dione

In Stock

• CAS RN:
• 89897-95-0

• Formula:
• C7H10O2

• InChI:
• InChI=1S/C7H10O2/c1-7(2)3-5(8)6(9)4-7/h3-4H2,1-2H3

• InChIKey:
• PSGKTTJGRIVWRN-UHFFFAOYSA-N

• 4,4-dimethylcyclopentane-1,2-dione is a useful research compound. Its molecular formula is C7H10O2 and its molecular weight is 126.15 g/mol. The purity is usually 95%.

m-(Diethylamino)phenyl acetate

• CAS RN:
• 18997-95-0

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-4-13(5-2)11-7-6-8-12(9-11)15-10(3)14/h6-9H,4-5H2,1-3H3

• InChIKey:
• SUQCWYXUPPYMOQ-UHFFFAOYSA-N

• M-(Diethylamino)phenyl acetate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

Carbonimidodithioic acid, cyano-, di-2-propenyl ester

• CAS RN:
• 13997-95-0

• Formula:
• C8H10N2S2

• InChI:
• InChI=1S/C8H10N2S2/c1-3-5-11-8(10-7-9)12-6-4-2/h3-4H,1-2,5-6H2

• InChIKey:
• ITZIFGHDBMXDGN-UHFFFAOYSA-N

• Carbonimidodithioic acid, cyano-, di-2-propenyl ester is a useful research compound. Its molecular formula is C8H10N2S2 and its molecular weight is 198.3 g/mol. The purity is usually 95%.

Beryllium perchlorate

• CAS RN:
• 13597-95-0

• Formula:
• Be(ClO4)2
  BeCl2O8

• InChI:
• InChI=1S/Be.2ClHO4/c;2*2-1(3,4)5/h;2*(H,2,3,4,5)/q+2;;/p-2

• InChIKey:
• MVTQSBYPNJATTN-UHFFFAOYSA-L

• Beryllium perchlorate is a useful research compound. Its molecular formula is Be(ClO4)2 and its molecular weight is 207.91 g/mol. The purity is usually 95%.

(2-Octadeca-9,12-dienoyloxy-3-phosphonooxypropyl) octadeca-9,12-dienoate

• CAS RN:
• 13397-95-0

• Formula:
• C39H69O8P

• InChI:
• InChI=1S/C39H69O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37H,3-10,15-16,21-36H2,1-2H3,(H2,42,43,44)

• InChIKey:
• OBXRDFNCKFWKNY-UHFFFAOYSA-N

• 1, 2-Di-(9Z, 12Z-octadecadienoyl)-sn-glycero-3-phosphate, also known as linolein, 1, 2-di-, dihydrogen phosphate, belongs to the class of organic compounds known as 1, 2-diacylglycerol-3-phosphates. These are glycerol-3-phosphates in which the glycerol moiety is bonded to two aliphatic chains through ester linkages. 1, 2-Di-(9Z, 12Z-octadecadienoyl)-sn-glycero-3-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2-Di-(9Z, 12Z-octadecadienoyl)-sn-glycero-3-phosphate has been primarily detected in blood. Within the cell, 1, 2-di-(9Z, 12Z-octadecadienoyl)-sn-glycero-3-phosphate is primarily located in the membrane (predicted from logP) and intracellular membrane.

3-(4-(4-Fluorophenyl)piperazin-1-yl)-1-(m-tolyl)pyrrolidine-2,5-dione

In Stock

• CAS RN:
• 296797-95-0

• Formula:
• C21H22FN3O2

• InChI:
• InChI=1S/C21H22FN3O2/c1-15-3-2-4-18(13-15)25-20(26)14-19(21(25)27)24-11-9-23(10-12-24)17-7-5-16(22)6-8-17/h2-8,13,19H,9-12,14H2,1H3

• InChIKey:
• PENMHUWVYYPVJV-UHFFFAOYSA-N

• 3-(4-(4-Fluorophenyl)piperazin-1-yl)-1-(m-tolyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C21H22FN3O2 and its molecular weight is 367.424. The purity is usually 95%.

(Z)-ethyl 4-((4-((3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 398997-95-0

• Formula:
• C23H26N4O5S2

• InChI:
• InChI=1S/C23H26N4O5S2/c1-4-32-23(29)26-11-13-27(14-12-26)34(30,31)18-8-6-17(7-9-18)21(28)24-22-25(3)19-10-5-16(2)15-20(19)33-22/h5-10,15H,4,11-14H2,1-3H3

• InChIKey:
• BXFOJEWPYMRSBZ-GYHWCHFESA-N

• (Z)-ethyl 4-((4-((3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H26N4O5S2 and its molecular weight is 502.6. The purity is usually 95%.

1-[(3-chlorophenyl)methyl]triazole-4,5-dicarboxylic Acid

In Stock

• CAS RN:
• 872197-95-0

• Formula:
• C11H8ClN3O4

• InChI:
• InChI=1S/C11H8ClN3O4/c12-7-3-1-2-6(4-7)5-15-9(11(18)19)8(10(16)17)13-14-15/h1-4H,5H2,(H,16,17)(H,18,19)

• InChIKey:
• WBCYXHCYSVKPTJ-UHFFFAOYSA-N

• 1-[(3-chlorophenyl)methyl]triazole-4,5-dicarboxylic Acid is a useful research compound. Its molecular formula is C11H8ClN3O4 and its molecular weight is 281.65. The purity is usually 95%.

4-(2,4-Dimethylphenoxy)-3-fluoroaniline

In Stock

• CAS RN:
• 937597-95-0

• Formula:
• C14H14FNO

• InChI:
• InChI=1S/C14H14FNO/c1-9-3-5-13(10(2)7-9)17-14-6-4-11(16)8-12(14)15/h3-8H,16H2,1-2H3

• InChIKey:
• KCVFQNUCSGZUOM-UHFFFAOYSA-N

• 4-(2,4-Dimethylphenoxy)-3-fluoroaniline is a useful research compound. Its molecular formula is C14H14FNO and its molecular weight is 231.26 g/mol. The purity is usually 95%.

Benzenamine, 3-bromo-2,4,6-trifluoro-

Usually In Stock

• CAS RN:
• 762297-95-0

• Formula:
• C6H3BrF3N

• InChI:
• InChI=1S/C6H3BrF3N/c7-4-2(8)1-3(9)6(11)5(4)10/h1H,11H2

• InChIKey:
• MTFDNVGNGPISNO-UHFFFAOYSA-N

• Benzenamine, 3-bromo-2,4,6-trifluoro- is a useful research compound. Its molecular formula is C6H3BrF3N and its molecular weight is 225.99 g/mol. The purity is usually 95%.

ethyl 3-(2-(5-amino-3-(methylthio)-4-tosyl-1H-pyrazol-1-yl)acetamido)benzoate

In Stock

• CAS RN:
• 1019097-95-0

• Formula:
• C22H24N4O5S2

• InChI:
• InChI=1S/C22H24N4O5S2/c1-4-31-22(28)15-6-5-7-16(12-15)24-18(27)13-26-20(23)19(21(25-26)32-3)33(29,30)17-10-8-14(2)9-11-17/h5-12H,4,13,23H2,1-3H3,(H,24,27)

• InChIKey:
• VXUZZFUHIUCGRH-UHFFFAOYSA-N

• Ethyl 3-(2-(5-amino-3-(methylthio)-4-tosyl-1H-pyrazol-1-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C22H24N4O5S2 and its molecular weight is 488.58. The purity is usually 95%.

2-fluoro-N-[2-(trifluoromethyl)cyclohexyl]pyridine-4-carboxamide

In Stock

• CAS RN:
• 1292097-95-0

• Formula:
• C13H14F4N2O

• InChI:
• InChI=1S/C13H14F4N2O/c14-11-7-8(5-6-18-11)12(20)19-10-4-2-1-3-9(10)13(15,16)17/h5-7,9-10H,1-4H2,(H,19,20)

• InChIKey:
• WISIVHPSQMJVHT-UHFFFAOYSA-N

• 2-fluoro-N-[2-(trifluoromethyl)cyclohexyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C13H14F4N2O and its molecular weight is 290.262. The purity is usually 95%.

N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-3-(trifluoromethyl)benzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379997-95-0

• Formula:
• C16H12F3NO3S2

• InChI:
• InChI=1S/C16H12F3NO3S2/c17-16(18,19)13-2-1-3-15(7-13)25(21,22)20-8-14-6-12(10-24-14)11-4-5-23-9-11/h1-7,9-10,20H,8H2

• InChIKey:
• NNIYYUNDTGPILX-UHFFFAOYSA-N

• N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-3-(trifluoromethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H12F3NO3S2 and its molecular weight is 387.39. The purity is usually 95%.